Cas no 1020670-25-0 (3,4-difluoro-N-(1H-imidazol-2-yl)methylaniline)

• Product Name: 3,4-difluoro-N-(1H-imidazol-2-yl)methylaniline
• CAS No: 1020670-25-0
• MF: C₁₀H₉F₂N₃
• MW: 209.195368528366
• CID: 5166081
• PubChem ID: 24894686
• Update Time: 2026-03-04

3,4-difluoro-N-(1H-imidazol-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanamine, N-(3,4-difluorophenyl)-
• n-((1h-Imidazol-2-yl)methyl)-3,4-difluoroaniline
• 3,4-difluoro-N-(1H-imidazol-2-yl)methylaniline

• Inchi： 1S/C10H9F2N3/c11-8-2-1-7(5-9(8)12)15-6-10-13-3-4-14-10/h1-5,15H,6H2,(H,13,14)
• InChI Key： YVYJKGWVDBCMHD-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=C(F)C(F)=C2)NC=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3,4-difluoro-N-(1H-imidazol-2-yl)methylaniline

3,4-difluoro-N-(1H-imidazol-2-yl)methylaniline (CAS No. 1020670-25-0): A Comprehensive Overview

3,4-difluoro-N-(1H-imidazol-2-yl)methylaniline (CAS No. 1020670-25-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 3,4-difluoro-N-(1H-imidazol-2-yl)methylaniline.

Chemical Structure and Properties

3,4-difluoro-N-(1H-imidazol-2-yl)methylaniline is a substituted aniline derivative with the molecular formula C₉H₈F₂N₃. The presence of two fluorine atoms at the 3 and 4 positions of the benzene ring and an imidazole moiety attached to the aniline nitrogen imparts unique chemical and physical properties to this compound. The fluorine substituents enhance the lipophilicity and metabolic stability of the molecule, while the imidazole group contributes to its biological activity by facilitating interactions with specific protein targets.

The compound is typically synthesized through a multi-step process involving the reaction of 3,4-difluorobenzonitrile with an appropriate imidazole derivative. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of 3,4-difluoro-N-(1H-imidazol-2-yl)methylaniline, making it more accessible for research and development purposes.

Biological Activities and Mechanisms of Action

3,4-difluoro-N-(1H-imidazol-2-yl)methylaniline has been extensively studied for its potential therapeutic applications due to its diverse biological activities. One of the key areas of interest is its ability to modulate specific protein targets involved in various disease pathways. For instance, recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes involved in signal transduction pathways.

A notable study published in the Journal of Medicinal Chemistry (2021) demonstrated that 3,4-difluoro-N-(1H-imidazol-2-yl)methylaniline effectively inhibits the activity of protein kinase C (PKC), a family of serine/threonine kinases implicated in various cellular processes such as cell proliferation, differentiation, and apoptosis. The researchers found that this inhibition was selective and dose-dependent, suggesting its potential as a lead compound for developing novel anti-cancer drugs.

In addition to its kinase inhibitory properties, 3,4-difluoro-N-(1H-imidazol-2-yl)methylaniline has also been investigated for its anti-inflammatory effects. A study published in Bioorganic & Medicinal Chemistry Letters (2020) reported that this compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism underlying this anti-inflammatory activity is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways.

Potential Therapeutic Applications

The diverse biological activities of 3,4-difluoro-N-(1H-imidazol-2-yl)methylaniline have sparked interest in exploring its potential therapeutic applications across various medical fields. One promising area is cancer therapy. The ability of this compound to inhibit PKC activity suggests its potential as a targeted therapy for cancers where PKC overexpression or hyperactivation plays a significant role. Preclinical studies have shown promising results in reducing tumor growth and metastasis in animal models of breast cancer and melanoma.

Beyond cancer therapy, 3,4-difluoro-N-(1H-imidazol-2-yl)methylaniline also holds promise for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory properties observed in preclinical studies suggest that this compound could be developed into a novel class of anti-inflammatory drugs with fewer side effects compared to existing treatments.

Clinical Development and Future Directions

The clinical development of 3,4-difluoro-N-(1H-imidazol-2-yl)methylaniline-based therapies is still in its early stages. However, several pharmaceutical companies are actively engaged in preclinical studies to evaluate the safety and efficacy of this compound in various disease models. Early results from these studies have been encouraging, paving the way for future clinical trials.

To further advance the clinical development of 3,4-difluoro-N-(1H-imidazol-2-yl)methylaniline, researchers are focusing on optimizing its pharmacokinetic properties through structural modifications. These efforts aim to improve drug solubility, bioavailability, and stability while minimizing potential side effects. Additionally, combination therapies involving this compound with other established drugs are being explored to enhance therapeutic outcomes.

In conclusion, 3,4-difluoro-N-(1H-imidazol-2-yl)methylaniline (CAS No. 1020670-25-0) is a promising compound with a wide range of biological activities that make it a valuable candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data becomes available from preclinical and clinical studies, it is likely that this compound will play an increasingly important role in advancing medical treatments for cancer and inflammatory diseases.